Cas no 86178-21-4 (Ethyl 3-(1,3-dioxan-2-yl)propionate)

• Product Name: Ethyl 3-(1,3-dioxan-2-yl)propionate
• CAS No: 86178-21-4
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD07700157
• CID: 1068757
• PubChem ID: 16220309
• Update Time: 2025-04-23

Ethyl 3-(1,3-dioxan-2-yl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1,3-dioxan-2-yl)propionate
• ethyl 3-(1,3-dioxan-2-yl)propanoate
• SCHEMBL13556317
• MFCD07700157
• AKOS006287532
• DTXSID30585294
• 86178-21-4
• ETHYL3-(1,3-DIOXAN-2-YL)PROPIONATE

• MDL： MFCD07700157
• Inchi： 1S/C9H16O4/c1-2-11-8(10)4-5-9-12-6-3-7-13-9/h9H,2-7H2,1H3
• InChI Key： NCWBCOWCCBTDJL-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCC(=O)OCC

Computed Properties

• Exact Mass: 188.10500
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 1.09270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-(1,3-dioxan-2-yl)propionate

Ethyl 3-(1,3-dioxan-2-yl)propionate (CAS No. 86178-21-4): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 3-(1,3-dioxan-2-yl)propionate, identified by its CAS number 86178-21-4, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This ester derivative, characterized by its dioxane moiety, has garnered attention due to its utility as a building block in the synthesis of more complex molecules. The unique structural features of this compound make it particularly valuable in the development of novel pharmaceuticals and agrochemicals.

The dioxan-2-yl substituent in Ethyl 3-(1,3-dioxan-2-yl)propionate imparts a degree of flexibility and reactivity that is highly advantageous in synthetic chemistry. This feature allows for facile functionalization, enabling chemists to introduce additional groups or modify existing ones with precision. Such versatility is crucial in the context of drug discovery, where the ability to tailor molecular structures can significantly impact biological activity and pharmacokinetic properties.

In recent years, Ethyl 3-(1,3-dioxan-2-yl)propionate has been explored as a key intermediate in the synthesis of various bioactive compounds. Its incorporation into pharmacophores has shown promise in the development of molecules with therapeutic potential. For instance, researchers have utilized this compound to create derivatives with anti-inflammatory and antimicrobial properties. The dioxane ring, known for its stability and ability to participate in hydrogen bonding interactions, enhances the solubility and bioavailability of the resulting compounds.

The pharmaceutical industry has been particularly interested in leveraging Ethyl 3-(1,3-dioxan-2-yl)propionate for its role in constructing heterocyclic frameworks. Heterocycles are prevalent in many drugs due to their ability to mimic natural biomolecules and interact effectively with biological targets. By integrating this compound into synthetic routes, chemists can access a wide array of heterocyclic derivatives that may exhibit improved efficacy and reduced side effects.

Moreover, Ethyl 3-(1,3-dioxan-2-yl)propionate has found applications beyond pharmaceuticals. In agrochemical research, it serves as a precursor for developing novel pesticides and herbicides. The structural motif present in this compound contributes to its efficacy by enhancing binding affinity to target enzymes or receptors in pests. This underscores its importance as a versatile chemical entity with broad utility across multiple industries.

The synthesis of Ethyl 3-(1,3-dioxan-2-yl)propionate typically involves the condensation of propionic acid derivatives with dioxane under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Techniques such as catalytic hydrogenation and enzymatic reactions have been optimized to improve yield and purity, further solidifying its role as a reliable intermediate.

Recent studies have also highlighted the potential of Ethyl 3-(1,3-dioxan-2-yl)propionate in material science applications. Its ability to form stable complexes with other molecules makes it a candidate for use in polymer chemistry and nanotechnology. Researchers are exploring its incorporation into functional materials that exhibit unique properties such as enhanced mechanical strength or improved electrical conductivity.

In conclusion, Ethyl 3-(1,3-dioxan-2-yl)propionate (CAS No. 86178-21-4) is a multifaceted compound with significant implications in chemical synthesis and industrial applications. Its structural versatility and reactivity make it an invaluable tool for pharmaceutical researchers seeking to develop novel therapeutics. Additionally, its utility extends to agrochemicals and advanced materials, demonstrating its broad appeal across various scientific disciplines. As synthetic chemistry continues to evolve, the importance of such intermediates is likely to grow even further.